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Compound of Interest

Compound Name: Basic Yellow 28 acetate

Cat. No.: B15466760 Get Quote

Technical Guide: Basic Yellow 28 Acetate
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the chemical properties and synthesis of

Basic Yellow 28 acetate, a cationic dye with applications in various scientific fields.

Core Compound Identification and Properties
Basic Yellow 28 is a cationic dye belonging to the azomethine class.[1] While it is commonly

available as a salt with a methyl sulfate counter-ion, this guide focuses on the acetate form.

The cationic nature of the dye is fundamental to its utility, enabling strong interactions with

anionic substrates.

Quantitative Data Summary
The key quantitative data for Basic Yellow 28 acetate and its more common methyl sulfate

counterpart are summarized in the table below for easy comparison.
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Property Basic Yellow 28 Acetate
Basic Yellow 28 (Methyl
Sulfate)

Molecular Formula C₂₂H₂₇N₃O₃ C₂₁H₂₇N₃O₅S[1][2][3][4]

Molecular Weight 381.48 g/mol 433.52 g/mol [1][2][3][4]

CAS Number 58798-47-3 54060-92-3[1][2][5]

Cationic Moiety C₂₀H₂₄N₃O⁺ C₂₀H₂₄N₃O⁺[5]

Anionic Counter-ion C₂H₃O₂⁻ (Acetate) CH₃O₄S⁻ (Methyl Sulfate)[5]

Experimental Protocols
Synthesis of the Basic Yellow 28 Cation
The synthesis of the Basic Yellow 28 cation is a multi-step process that involves diazotization,

coupling, and methylation.[1][2][3][6]

1. Diazotization of p-Anisidine:

p-Anisidine is treated with nitrous acid in an acidic medium. This reaction converts the

primary aromatic amine group of p-Anisidine into a diazonium salt.

2. Coupling Reaction:

The resulting diazonium salt is then coupled with Fischer's base (1,3,3-trimethyl-2-

methyleneindoline).

3. Methylation:

The coupled product is subsequently methylated using a methylating agent such as dimethyl

sulfate. This step introduces a methyl group and results in the final cationic structure of Basic

Yellow 28.

To obtain Basic Yellow 28 acetate, an ion exchange step would be performed on the methyl

sulfate salt, or the synthesis would be adapted to use an acetate salt in the final steps.
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Visualized Experimental Workflow
The following diagram illustrates the general synthesis workflow for the Basic Yellow 28 cation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Basic Yellow 28 acetate molecular weight and formula.].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15466760#basic-yellow-28-acetate-molecular-
weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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